Cas no 899213-73-1 (3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product name: 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 899213-73-1
• MF: C₂₇H₂₇NO₆S
• MW: 493.571386575699
• CID: 6354199
• PubChem ID: 16009676

3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• NCGC00111547-01
• 3-((4-ethylphenyl)sulfonyl)-6,7-dimethoxy-1-(4-methoxybenzyl)quinolin-4(1H)-one
• C682-1275
• 3-(4-ethylphenyl)sulfonyl-6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• AKOS001838428
• 899213-73-1
• F1603-0152
• HMS1833K06
• 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• CHEMBL1357320

• Inchi： 1S/C27H27NO6S/c1-5-18-8-12-21(13-9-18)35(30,31)26-17-28(16-19-6-10-20(32-2)11-7-19)23-15-25(34-4)24(33-3)14-22(23)27(26)29/h6-15,17H,5,16H2,1-4H3
• InChI Key： URMCPMPRXBRUQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC)=CC=1)(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC(=CC=1)OC)OC)OC)=O)(=O)=O

Computed Properties

• Exact Mass: 493.15590875g/mol
• Monoisotopic Mass: 493.15590875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 851
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.5Ų
• XLogP3: 4.9

Additional information on 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 899213-73-1): A Comprehensive Overview

3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 899213-73-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, with its complex structure featuring multiple functional groups, serves as a key intermediate in the synthesis of biologically active compounds. Its unique sulfonyl and methoxy substituents make it particularly valuable for drug discovery and development.

The compound belongs to the dihydroquinolin-4-one family, a class known for its diverse pharmacological properties. Researchers are increasingly interested in this molecule due to its potential applications in targeting specific enzymes and receptors. Recent studies highlight its relevance in developing treatments for inflammatory conditions and metabolic disorders, aligning with current healthcare trends focusing on personalized medicine.

From a chemical perspective, 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one exhibits interesting physical properties. The compound typically appears as a crystalline solid with moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and dichloromethane. Its stability under various pH conditions makes it suitable for formulation studies, addressing common challenges in drug delivery systems - a hot topic in pharmaceutical technology forums.

In synthetic chemistry, this compound serves as a versatile building block. The presence of both electron-donating methoxy groups and electron-withdrawing sulfonyl moiety creates unique electronic properties that can be exploited in various chemical transformations. This dual character makes it particularly valuable for creating molecular libraries in drug discovery programs, responding to the growing demand for novel chemical entities in the pharmaceutical industry.

The global market for specialized chemical intermediates like 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one has seen steady growth, driven by increased R&D investments in life sciences. Pharmaceutical companies and contract research organizations are actively seeking high-quality, well-characterized compounds to accelerate their drug development pipelines. This trend reflects the broader industry shift toward more efficient and targeted therapeutic solutions.

Quality control aspects of CAS 899213-73-1 are crucial for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR characterization, and mass spectrometry results. These quality parameters are essential for researchers who need reliable and reproducible results in their experiments, especially in preclinical studies where compound purity can significantly impact biological activity.

Storage and handling recommendations for this compound follow standard laboratory practices for organic chemicals. While not classified as hazardous under normal conditions, proper precautions should be taken, including storage in airtight containers protected from light and moisture. These handling considerations are particularly important for researchers working under Good Laboratory Practice (GLP) guidelines.

The synthesis of 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one typically involves multi-step organic reactions, with careful control of reaction conditions being essential for obtaining high yields. Recent advancements in green chemistry have led to improved synthetic routes that reduce environmental impact while maintaining efficiency - a response to growing sustainability concerns in the chemical industry.

From a regulatory perspective, this compound is not currently listed on any controlled substance schedules, making it accessible for legitimate research purposes. However, researchers should always verify the latest regulations in their specific jurisdictions, as chemical control policies are subject to change. This is particularly relevant given increasing global harmonization of chemical regulations.

Future research directions for CAS 899213-73-1 may explore its potential as a scaffold for developing kinase inhibitors or modulators of cellular signaling pathways. The compound's structural features make it particularly interesting for medicinal chemistry programs targeting protein-protein interactions, an area of intense interest in current drug discovery efforts.

In conclusion, 3-(4-ethylbenzenesulfonyl)-6,7-dimethoxy-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one represents an important chemical entity with significant potential in pharmaceutical research and development. Its unique structural characteristics and versatile applications position it as a valuable tool for scientists working at the forefront of drug discovery and chemical biology.